Cas no 97458-51-0 (N-[(2Z)-2-butoxy-3-(dimethylamino)prop-2-en-1-ylidene]-N-methylmethanaminium)

• Product name: N-[(2Z)-2-butoxy-3-(dimethylamino)prop-2-en-1-ylidene]-N-methylmethanaminium
• CAS No: 97458-51-0
• MF: C₁₁H₂₃N₂O
• MW: 199.313122987747
• CID: 1988561
• PubChem ID: 3035729

N-[(2Z)-2-butoxy-3-(dimethylamino)prop-2-en-1-ylidene]-N-methylmethanaminium Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-2-butoxy-3-(dimethylamino)prop-2-en-1-ylidene]-N-methylmethanaminium
• Methanaminium, N-(2-butoxy-3-(dimethylamino)-2-propenylidene)-N-methyl-
• N-(2-Butoxy-3-(dimethylamino)-2-propenylidene)-N-methylmethanaminium
• [(Z)-2-butoxy-3-(dimethylamino)prop-2-enylidene]-dimethylazanium
• K-152,564
• K 152564
• K 152,564
• 2-Butoxy-2-propenylidene methanaminium
• DTXCID50165476
• 97458-51-0
• DTXSID20242985

• Inchi： InChI=1S/C11H23N2O/c1-6-7-8-14-11(9-12(2)3)10-13(4)5/h9-10H,6-8H2,1-5H3/q+1
• InChI Key： HZGQVBNAYNHMPZ-UHFFFAOYSA-N
• SMILES： CCCCOC(=CN(C)C)C=[N+](C)C

Computed Properties

• Exact Mass: 199.181
• Monoisotopic Mass: 199.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C